Tert-butyl 7-(1-methoxy-1-oxopropan-2-YL)-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate

• IUPAC Name: tert-butyl 7-(1-methoxy-1-oxopropan-2-yl)-3,4-dihydro-2H-1,8-naphthyridine-1-carboxylate
• InChI: InChI=1S/C17H24N2O4/c1-11(15(20)22-5)13-9-8-12-7-6-10-19(14(12)18-13)16(21)23-17(2,3)4/h8-9,11H,6-7,10H2,1-5H3
• InChI Key: GYKKXPQMHGBOFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(CCCN2C(=O)OC(C)(C)C)C=C1)C(=O)OC
• Molecular Formula: C17H24N2O4
• DSSTOX Substance ID: DTXSID401109362
• Molecular Weight: 320.4 g/mol
• CAS No.: 1416440-33-9

Description

Tert-butyl 7-(1-methoxy-1-oxopropan-2-YL)-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate is a useful research compound. Its molecular formula is C17H24N2O4 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Tert-butyl 7-(1-methoxy-1-oxopropan-2-YL)-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxylate has been investigated for its potential antibacterial properties. Studies have shown that derivatives of this compound, such as 6-fluoro-1,4-dihydro-4-oxo-1,8- naphthyridine-3-carboxylic acids, exhibit in vitro and in vivo antibacterial activities. These activities have been explored in the context of various substitutions on the naphthyridine ring, indicating the influence of different groups on antibacterial efficacy (Bouzard et al., 1992). Additionally, similar compounds have been evaluated against Mycobacterium tuberculosis, demonstrating significant antimycobacterial activities (Sriram et al., 2007).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of tert-butyl derivatives have been a focus of research. Studies have described the synthesis of compounds like tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs. These syntheses involve multiple steps, including nucleophilic substitution and oxidation reactions, and have implications for the development of anticancer therapeutics (Zhang et al., 2018). Furthermore, the molecular and crystal structures of related compounds have been analyzed using techniques like X-ray crystallography and DFT analyses, providing insights into their structural properties (Çolak et al., 2021).